Cas no 186588-82-9 (2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester)
186588-82-9 structure
Product Name:2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
CAS No:186588-82-9
MF:C6H8O3S
MW:160.190920829773
CID:114856
PubChem ID:54676052
Update Time:2025-04-18
2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
- 2-Thiophenecarboxylicacid,4,5-dihydro-3-hydroxy-,methylester(9CI)
- methyl 4-hydroxy-2,3-dihydrothiophene-5-carboxylate
- 186588-82-9
- SCHEMBL10424710
-
- Inchi: 1S/C6H8O3S/c1-9-6(8)5-4(7)2-3-10-5/h7H,2-3H2,1H3
- InChI Key: WUTPQAHPRDRJCK-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=C(CC1)O
Computed Properties
- Exact Mass: 160.01900
- Monoisotopic Mass: 160.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 71.83000
- LogP: 1.06590
2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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